Cas no 102-96-5 (b-Nitrostyrene)

Technical Introduction: β-Nitrostyrene β-Nitrostyrene (CAS 102-96-5) is an organic compound featuring a nitro group conjugated to a styrene backbone. This α,β-unsaturated nitroalkene is widely utilized as a versatile intermediate in organic synthesis, particularly in Michael additions, cycloadditions, and the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its electron-deficient double bond and nitro group enhance reactivity in nucleophilic and radical reactions. β-Nitrostyrene is valued for its stability under standard conditions and its role in constructing complex molecular frameworks. Typical applications include the synthesis of indoles, pyrroles, and other heterocyclic compounds. Proper handling is advised due to potential skin and respiratory irritation.

b-Nitrostyrene structure

Product Name:b-Nitrostyrene

CAS No:102-96-5

MF:C₈H₇NO₂

MW:149.146682024002

MDL:MFCD00007402

CID:161463

PubChem ID:5284459

Update Time:2025-05-21

b-Nitrostyrene Chemical and Physical Properties

Names and Identifiers

- (2-Nitrovinyl)benzene
- (E)-(2-nitrovinyl)benzene
- Benzene,(2-nitroethenyl)-
- BETA-NITROSTYRENE
- B-Nitrostyrene
- TRANS-BETA-NITROSTYRENE
- (2-Nitroethenyl)benzene
- (2-Nitroethenyl)-Benzene
- a-NITROSTYRENE
- B-NITROSTYRENE FOR SYNTHESIS
- OMEGA-NITROSTYRENE
- TRANS-β-NITROSTYRENE
- W-NITROSTYRENE
- 1-Phenyl-2-nitroethene
- 2-Nitro-1-phenylethylene
- 2-Phenyl-1-nitroethene
- NSC 9809
- omega-Nitrostyren
- BNS
- NCI-C02211
- Nitrostyrene
- β-Nitrosytrene
- (2-Nitrovinyl)
- beta-Nitrosytrene
- beta-nitro-styren
- 2-nitroethenylbenzene
- 2-phenylnitroethene
- trans-;b-Nitrostyrene
- (2-nitro-vinyl)-benzene
- DSSTox_RID_77922
- DSSTox_CID_28130
- DSSTox_GSID_25789
- KSC154S2T
- PIAOLBVUVDXHHL-UHFFFAOYSA-N
- Benzene,[(1Z)-2-nitroethenyl]-
- Tox21_300677
- VZ20876
- AK122011
- SY020168
- AK111240
- Styrene, .beta.-nitro-
- trans-ss-Nitrostyrene
- NSC-9809
- (E)-(2-nitrovinyl)-benzene
- LS-13407
- SCHEMBL30590
- AKOS005207248
- A800654
- BRN 1210066
- trans-4-(2-Nitroethenyl)benzene
- trans-.beta.-Nitrostyrene
- NSC9809
- [(1E)-2-NITROETHENYL]BENZENE
- 3-05-00-01180 (Beilstein Handbook Reference)
- trans-1-Nitro-2-phenylethylene
- Benzene, (2-nitroethenyl)-, (E)-
- ((E)-2-nitro-vinyl)-benzene
- Styrene, beta-nitro-
- NS8
- .omega.-Nitrostyrene
- UNII-5287E3OUAV
- trans- beta -Nitrostyrene
- trans-b-Nitrostyrene
- NITROSTYRENE, TRANS-BETA-
- BB 0218327
- MFCD00007402
- NCGC00258326-01
- N0941
- BP-10983
- NITROSTYRENE, BETA-
- (E)-(2-Nitroethenyl)benzene
- 1-Nitro-2-phenylethylene
- BCP12490
- DTXSID0025789
- BDBM50504465
- trans-beta-Nitrostyrene, 99%
- NS00023194
- 5287E3OUAV
- (E)-beta-Nitrostyrene
- 2'-Nitrostyrene
- 3-Amino-2-norbornanecarboxylicacid
- Styrene, .beta.-nitro-, (E)-
- AM85798
- BRN 2042432
- EN300-342539
- HSDB 8046
- CCRIS 482
- 102-96-5
- WLN: WN1U1R
- A871246
- .beta.-Nitrostyrene
- (E)-1-NITRO-2-PHENYLETHYLENE
- [(E)-2-Nitroethenyl]benzene
- NCGC00254585-01
- EN300-55518
- .gamma.-Nitrostyrene
- Tox21_200772
- D72576
- 4-05-00-01352 (Beilstein Handbook Reference)
- trans beta-nitrostyrene
- NCGC00091093-01
- NITROSTYRENE, BETA
- CAS-102-96-5
- 1-(2-nitrovinyl)benzene
- CHEMBL230156
- 1-((E)-2-nitrovinyl)benzene
- AKOS017269762
- AI3-16827
- DTXCID901285
- [(E)-2-nitrovinyl]benzene
- 1-[(E)-2-nitro-1-ethenyl]benzene
- Trans Beta Nitrostyrene
- trans-nitrostyrene
- Benzene, (2-nitroethenyl)-
- EINECS 203-066-0
- 5153-67-3
- .BETA.-NITROSTYRENE, (E)-
- AF-961/00496050
- Styrene, beta-nitro-, (E)-
- AMY12555
- NCGC00091093-04
- DS-2755
- Benzene, [(1E)-2-nitroethenyl]-
- CAS-5153-67-3
- Styrene, beta-nitro
- DTXCID3028130
- I(2)-Nitrostyrol
- NCGC00091093-02
- Q15633930
- CS-0031474
- NITROSTYRENE, .BETA.
- (trans)-beta-Nitrostyrene
- DTXSID6033247
- trans-?-Nitrostyrene
- (E)-?-Nitrostyrene
- (E)-2-Nitroethenylbenzene
- .beta.-Nitrosytrene
- NCGC00091093-03
- b-Nitrostyrene
- MDL： MFCD00007402
- Inchi： 1S/C8H7NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
- InChI Key： PIAOLBVUVDXHHL-VOTSOKGWSA-N
- SMILES： [O-][N+](/C=C/C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 149.04800
Monoisotopic Mass: 149.047678
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 45.8

Experimental Properties

Color/Form: Yellow crystals
Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 203 ºC (acetone )
Boiling Point: 120 ºC (1 Torr)
Flash Point: 117.5±11.5 ºC,
Refractive Index: 1.5320 (estimate)
Solubility: Very slightly soluble (0.3 g/l) (25 º C),
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases. May be sensitive to prolonged exposure to air.
PSA: 45.82000
LogP: 2.45720

b-Nitrostyrene Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
RTECS：WL5460000
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R36/37/38
Safety Term：S26-S36

b-Nitrostyrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WH059-5g	b-Nitrostyrene	102-96-5	95+%	5g	￥465.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WH059-250mg	b-Nitrostyrene	102-96-5	95+%	250mg	￥45.0	2022-07-29
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Alichem	A019064638-25g	(2-Nitrovinyl)benzene	102-96-5	95%	25g	$199.41	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N86250-1g	(2-Nitrovinyl)benzene	102-96-5	95%	1g	¥30.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N86250-5g	(2-Nitrovinyl)benzene	102-96-5		5g	¥296.0	2021-09-04
TRC	B232240-5g	b-Nitrostyrene	102-96-5		5g	$ 155.00	2022-06-07
TRC	B232240-10g	b-Nitrostyrene	102-96-5		10g	$ 260.00	2022-06-07
TRC	B232240-25g	b-Nitrostyrene	102-96-5		25g	$ 515.00	2022-06-07
eNovation Chemicals LLC	Y1040282-25g	Benzene, (2-nitroethenyl)-	102-96-5	98%	25g	$115	2024-07-28

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(CAS:102-96-5)β-硝基苯乙烯

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Purity:99%

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:102-96-5)β-硝基苯乙烯

Purity:99%

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